Cas no 76008-48-5 (Cyclohexanecarbonitrile,1-(1-piperidinyl)-, hydrobromide (1:1))
76008-48-5 structure
Product Name:Cyclohexanecarbonitrile,1-(1-piperidinyl)-, hydrobromide (1:1)
CAS No:76008-48-5
MF:C12H21BrN2
MW:273.212542295456
CID:567398
PubChem ID:156379
Update Time:2025-04-19
Cyclohexanecarbonitrile,1-(1-piperidinyl)-, hydrobromide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarbonitrile,1-(1-piperidinyl)-, hydrobromide (1:1)
- 1-piperidin-1-ylcyclohexane-1-carbonitrile,hydrobromide
- PCC hydrobromide
- 76008-48-5
- Cyclohexanecarbonitrile, 1-piperidino-, hydrobromide
- Cyclohexanecarbonitrile, 1-(1-piperidinyl)-, hydrobromide
- DTXSID30226918
- 1-(1-Cyanocyclohexyl)piperidine hydrobromide
- 1-Piperidinocyclohexanecarbonitrile hydrobromide
-
- Inchi: 1S/C12H20N2.BrH/c13-11-12(7-3-1-4-8-12)14-9-5-2-6-10-14;/h1-10H2;1H
- InChI Key: UYKRJJIPHRYDIR-UHFFFAOYSA-N
- SMILES: Br.N1(CCCCC1)C1(C#N)CCCCC1
Computed Properties
- Exact Mass: 272.088811
- Monoisotopic Mass: 272.088811
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27
Experimental Properties
- Boiling Point: 309.5°C at 760 mmHg
- Flash Point: 126.9°C
Cyclohexanecarbonitrile,1-(1-piperidinyl)-, hydrobromide (1:1) Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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